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Compound of Interest

Compound Name: L-Valine-13C5,15N,d8

Cat. No.: B12052582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for L-
Valine-13C5,15N,d8, a stable isotope-labeled amino acid crucial for a range of applications in

metabolic research, proteomics, and drug development. While health and safety data for

isotopically labeled compounds are often not as extensively available as for their unlabeled

counterparts, the safety profile is generally considered to be very similar to that of standard L-

Valine.[1][2] Stable isotopes are non-radioactive and do not pose the health hazards associated

with radioactive isotopes.[3][4]

Chemical and Physical Properties
L-Valine-13C5,15N,d8 is a form of L-Valine where all five carbon atoms have been replaced

with Carbon-13 (¹³C), the nitrogen atom with Nitrogen-15 (¹⁵N), and eight hydrogen atoms with

Deuterium (²H or d). These substitutions make the molecule heavier, allowing it to be

distinguished from its natural counterpart by mass spectrometry.
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Property Data Reference

Chemical Formula ¹³C₅H₃D₈¹⁵NO₂ [5]

Molecular Weight

Approximately 125.2 g/mol -

131.18 g/mol (varies with

specific labeling)

[5][6][7]

Appearance White solid/powder [6][8]

Melting Point 295-300 °C (sublimes) [6][9][10]

Storage Temperature
Room temperature, away from

light and moisture
[6][11]

Hazard Identification and Classification
Based on available Safety Data Sheets (SDS) for closely related isotopically labeled and

unlabeled L-Valine, the primary hazards are associated with physical handling of the powdered

form.

Hazard Classification GHS Information Potential Effects

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)[7]

May be harmful if ingested.[7]

[11]

Inhalation Not Classified

May cause respiratory tract

irritation upon inhalation of

dust.[11]

Skin Contact Not Classified May cause skin irritation.[11]

Eye Contact Not Classified May cause eye irritation.[11]

Aquatic Toxicity

Acute and Chronic Category 1

(Very toxic to aquatic life with

long lasting effects)[7]

Avoid release to the

environment.[7]

It is important to note that some sources classify unlabeled L-Valine as non-hazardous.[12][13]

However, it is prudent to handle all chemicals with caution in a laboratory setting.
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Handling and Storage Protocols
Proper handling and storage are essential to ensure the safety of laboratory personnel and

maintain the integrity of the compound.

Personal Protective Equipment (PPE)
A standard set of PPE should be worn when handling L-Valine-13C5,15N,d8 in powdered

form.

PPE Specification

Eye Protection Safety glasses with side-shields or goggles.[11]

Hand Protection Protective gloves.[7]

Respiratory Protection
Dust mask (e.g., N95 type) or a suitable

respirator if dust is generated.[6][14]

Body Protection Laboratory coat or other protective clothing.[11]

Safe Handling Workflow
The following diagram outlines a logical workflow for the safe handling of L-Valine-
13C5,15N,d8.
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Safe Handling Workflow for L-Valine-13C5,15N,d8

Preparation

Handling

Cleanup and Storage

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Weigh Compound in a Ventilated Area
(e.g., Fume Hood or Balance with Draft Shield)

Dissolve in Appropriate Solvent

Clean Spills Promptly
(Sweep solid, collect for disposal)

If spill occurs

Store in a Tightly Sealed Container
at Room Temperature

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: A workflow for the safe handling of L-Valine-13C5,15N,d8.

Storage Conditions
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Store the compound in a tightly sealed container at room temperature, protected from light and

moisture.[11]

Emergency Procedures
In the event of exposure or a spill, follow these first-aid and emergency measures.

Situation First-Aid Measures

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[11][15]

Inhalation

Move the person to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention if symptoms persist.[11][15]

Skin Contact
Wash the affected area with plenty of soap and

water. Remove contaminated clothing.[15]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids. Remove contact lenses if present and

easy to do. Seek medical attention if irritation

persists.[15]

Spill

For small spills, sweep up the solid material,

taking care to avoid generating dust, and place

it in a suitable container for disposal.[11] Ensure

the area is well-ventilated.

Experimental Protocols Involving Stable Isotope-
Labeled Amino Acids
L-Valine-13C5,15N,d8 is primarily used as a tracer in metabolic studies and as an internal

standard for quantification in mass spectrometry-based proteomics and metabolomics.

General Protocol for Use as an Internal Standard
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The following diagram illustrates a general workflow for using a stable isotope-labeled amino

acid as an internal standard in a mass spectrometry experiment.

Workflow for Use as an Internal Standard

Prepare Biological Sample
(e.g., cell lysate, plasma)

Spike a Known Amount of
L-Valine-13C5,15N,d8 into the Sample

Extract Analytes
(e.g., protein precipitation, liquid-liquid extraction)

Analyze by LC-MS/MS

Quantify Endogenous L-Valine
by Comparing Signal Intensity to the

Labeled Standard

Click to download full resolution via product page

Caption: A generalized workflow for quantitative analysis using a stable isotope-labeled internal

standard.

Stable isotope labeling is a powerful technique that provides high accuracy and sensitivity for

the quantification of molecules in complex biological samples.[16] The labeled compound is

chemically identical to the analyte of interest and therefore behaves similarly during sample

preparation and analysis, minimizing experimental variability.

Disposal Considerations
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Dispose of L-Valine-13C5,15N,d8 and any contaminated materials in accordance with local,

state, and federal regulations.[11] Avoid releasing the chemical into drains or the environment.

[7][14]

Toxicological and Ecological Information
Detailed toxicological studies on L-Valine-13C5,15N,d8 are not readily available. However,

data for unlabeled L-Valine suggests low acute toxicity.

Toxicological Data (for unlabeled L-
Valine)

Value

Oral LD50 (Rat) >2,000 mg/kg

Inhalation LC50 (Rat) >5,260 mg/m³ (4h)

One available SDS for L-Valine-13C5,15N indicates that it is very toxic to aquatic life with long-

lasting effects.[7] Therefore, measures should be taken to prevent its release into the

environment.

In conclusion, while L-Valine-13C5,15N,d8 is a valuable tool for research, it should be handled

with the appropriate care and precautions as outlined in this guide and the corresponding

Safety Data Sheet. Adherence to standard laboratory safety practices is paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12052582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

